Cas no 1806824-80-5 (Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1806824-80-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856475
• Update Time: 2025-08-05

Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)5-4-6(8(11)12)14-9(13)7(5)16-2/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： AXJBDTJMJZDZEI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C(=C(N)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.4
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate: A Comprehensive Overview

Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate, with the CAS number 1806824-80-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated as EADMP, has garnered attention due to its unique structural features and potential applications in drug development and agrochemicals. The molecule's structure comprises a pyridine ring with substituents at positions 2, 3, 4, and 6, which contribute to its diverse chemical properties.

The pyridine ring serves as the central framework of EADMP, with an amino group (-NH₂) at position 2, a methoxy group (-OCH₃) at position 3, a carboxylic acid ester group (ethyl ester) at position 4, and a difluoromethyl group (-CHF₂) at position 6. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted the importance of these groups in modulating the compound's solubility, stability, and bioavailability.

One of the most notable aspects of EADMP is its potential as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in constructing complex heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the amino group at position 2 can act as a nucleophilic site for various coupling reactions, while the difluoromethyl group introduces fluorine atoms—a common feature in many drug molecules due to their unique electronic properties.

Recent advancements in synthetic methodology have enabled more efficient routes to EADMP. Traditionally, the compound was synthesized via multi-step processes involving nucleophilic aromatic substitution or coupling reactions. However, modern approaches leverage catalytic systems and microwave-assisted synthesis to streamline production. These innovations have not only improved yield but also reduced reaction times, making EADMP more accessible for large-scale applications.

The methoxy group at position 3 contributes significantly to the compound's electronic environment. It acts as an electron-donating group, enhancing the reactivity of the pyridine ring towards electrophilic substitution. This property has been exploited in various chemical transformations, including alkylation and acylation reactions. Furthermore, the presence of this group facilitates interactions with biological systems, making EADMP a promising candidate for drug delivery systems.

The difluoromethyl group at position 6 introduces steric hindrance and fluorine atoms into the molecule. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug-like properties such as permeability and binding affinity. Recent studies have demonstrated that this substitution pattern can significantly influence the pharmacokinetic profile of EADMP derivatives. For example, fluorinated analogs exhibit improved absorption rates and longer half-lives compared to their non-fluorinated counterparts.

Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate has also been investigated for its role in agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has positioned it as a potential lead compound for herbicides or fungicides. Field trials conducted under controlled conditions have shown promising results in terms of efficacy and selectivity. However, further research is required to optimize its application under varying environmental conditions.

In terms of toxicity studies, EADMP has undergone preliminary assessments to evaluate its safety profile. Results indicate that the compound exhibits low acute toxicity when administered via oral or dermal routes. However, chronic toxicity studies are still underway to fully understand its long-term effects on biological systems.

Looking ahead, Ethyl 2-amino-6-(difluoromethyl)-3-methoxypyridine-4-carboxylate holds immense potential for further exploration in both academic and industrial settings. Its versatile structure lends itself well to modifications aimed at enhancing specific properties such as bioavailability or stability. Collaborative efforts between chemists and biologists are expected to unlock new applications for this compound in areas ranging from personalized medicine to sustainable agriculture.